1-(cyclohexylcarbonyl)-2,3-dihydro-1H-imidazo[1,2-a]benzimidazole

• IUPAC Name: cyclohexyl(1,2-dihydroimidazo[1,2-a]benzimidazol-3-yl)methanone
• InChI: InChI=1S/C16H19N3O/c20-15(12-6-2-1-3-7-12)19-11-10-18-14-9-5-4-8-13(14)17-16(18)19/h4-5,8-9,12H,1-3,6-7,10-11H2
• InChI Key: YYIMQYSDVAZQTE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)N2CCN3C2=NC4=CC=CC=C43
• Molecular Formula: C16H19N3O
• DSSTOX Substance ID: DTXSID00985181
• Molecular Weight: 269.34 g/mol
• CAS RN: 6659-16-1

Description

1-(Cyclohexylcarbonyl)-2,3-dihydro-1H-imidazo[1,2-a]benzimidazole, also known as C16, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. C16 is a heterocyclic compound that contains an imidazole ring and a benzimidazole ring. The synthesis of C16 involves the reaction of 1-cyclohexyl-1H-imidazole-4-carboxylic acid with o-phenylenediamine.

Mechanism of Action

The mechanism of action of 1-(cyclohexylcarbonyl)-2,3-dihydro-1H-imidazo[1,2-a]benzimidazole is not fully understood, but studies have shown that it interacts with various cellular pathways involved in cancer cell proliferation and survival. 1-(cyclohexylcarbonyl)-2,3-dihydro-1H-imidazo[1,2-a]benzimidazole has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. 1-(cyclohexylcarbonyl)-2,3-dihydro-1H-imidazo[1,2-a]benzimidazole has also been shown to induce the expression of pro-apoptotic proteins and inhibit the expression of anti-apoptotic proteins, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
1-(cyclohexylcarbonyl)-2,3-dihydro-1H-imidazo[1,2-a]benzimidazole has been shown to have biochemical and physiological effects in various cell types. In cancer cells, 1-(cyclohexylcarbonyl)-2,3-dihydro-1H-imidazo[1,2-a]benzimidazole induces apoptosis and inhibits cell proliferation. In immune cells, 1-(cyclohexylcarbonyl)-2,3-dihydro-1H-imidazo[1,2-a]benzimidazole has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, leading to anti-inflammatory effects. In neuronal cells, 1-(cyclohexylcarbonyl)-2,3-dihydro-1H-imidazo[1,2-a]benzimidazole has been shown to have neuroprotective effects by inhibiting oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

1-(cyclohexylcarbonyl)-2,3-dihydro-1H-imidazo[1,2-a]benzimidazole has several advantages for lab experiments, including its high yield and purity, as well as its well-defined chemical structure. However, 1-(cyclohexylcarbonyl)-2,3-dihydro-1H-imidazo[1,2-a]benzimidazole also has some limitations, including its low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 1-(cyclohexylcarbonyl)-2,3-dihydro-1H-imidazo[1,2-a]benzimidazole. One potential direction is to investigate the molecular mechanisms underlying the anti-cancer and anti-inflammatory effects of 1-(cyclohexylcarbonyl)-2,3-dihydro-1H-imidazo[1,2-a]benzimidazole. Another direction is to explore the potential applications of 1-(cyclohexylcarbonyl)-2,3-dihydro-1H-imidazo[1,2-a]benzimidazole in other disease models, such as neurodegenerative diseases. Additionally, the development of more efficient synthesis methods for 1-(cyclohexylcarbonyl)-2,3-dihydro-1H-imidazo[1,2-a]benzimidazole may facilitate its use in future research studies.

Synthesis Methods

The synthesis of 1-(cyclohexylcarbonyl)-2,3-dihydro-1H-imidazo[1,2-a]benzimidazole involves the reaction of 1-cyclohexyl-1H-imidazole-4-carboxylic acid with o-phenylenediamine. The reaction is carried out in the presence of a catalyst and under controlled temperature and pressure conditions. The yield of 1-(cyclohexylcarbonyl)-2,3-dihydro-1H-imidazo[1,2-a]benzimidazole is typically high, and the purity of the compound can be verified using analytical techniques such as high-performance liquid chromatography (HPLC).

Scientific Research Applications

1-(cyclohexylcarbonyl)-2,3-dihydro-1H-imidazo[1,2-a]benzimidazole has been the subject of scientific research due to its potential therapeutic applications. Studies have shown that 1-(cyclohexylcarbonyl)-2,3-dihydro-1H-imidazo[1,2-a]benzimidazole exhibits anticancer activity by inducing apoptosis in cancer cells. 1-(cyclohexylcarbonyl)-2,3-dihydro-1H-imidazo[1,2-a]benzimidazole has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.